Cas no 1378834-99-1 (2-2-(ethoxycarbonyl)cyclopropylacetic acid)

• Product Name: 2-2-(ethoxycarbonyl)cyclopropylacetic acid
• CAS No: 1378834-99-1
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD20644706
• CID: 5685715
• PubChem ID: 21340962
• Update Time: 2025-07-14

2-2-(ethoxycarbonyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1378834-99-1
• SCHEMBL5323546
• EN300-23908730
• 2-[2-(ethoxycarbonyl)cyclopropyl]acetic acid
• 2-2-(ethoxycarbonyl)cyclopropylacetic acid

• MDL： MFCD20644706
• Inchi： 1S/C8H12O4/c1-2-12-8(11)6-3-5(6)4-7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： ITQVRJZDONRTAD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC1CC(=O)O)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-2-(ethoxycarbonyl)cyclopropylacetic acid

Introduction to 2-2-(ethoxycarbonyl)cyclopropylacetic acid (CAS No. 1378834-99-1) in Modern Chemical and Pharmaceutical Research

2-2-(ethoxycarbonyl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1378834-99-1, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its cyclopropylacetic acid backbone functionalized with an ethoxycarbonyl group, exhibits unique structural and chemical properties that make it a valuable candidate for various synthetic applications. The presence of both the cyclopropyl ring and the ester functionality imparts distinct reactivity, making it a versatile intermediate in the development of novel bioactive molecules.

The structural motif of 2-2-(ethoxycarbonyl)cyclopropylacetic acid is particularly intriguing due to its potential to serve as a building block in medicinal chemistry. The cyclopropyl group, known for its stability and rigidity, can enhance the binding affinity of drug candidates by introducing conformational constraints. Meanwhile, the ethoxycarbonyl moiety provides a site for further derivatization, enabling the synthesis of more complex molecules. These features have positioned this compound as a promising candidate for exploring new therapeutic avenues.

In recent years, there has been a growing interest in leveraging computational methods to predict the biological activity of small molecules. The structural features of 2-2-(ethoxycarbonyl)cyclopropylacetic acid have been analyzed using molecular docking simulations to assess its potential interactions with biological targets. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for drug discovery programs targeting inflammatory and metabolic disorders.

The synthesis of 2-2-(ethoxycarbonyl)cyclopropylacetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common synthetic route involves the reaction of cyclopropanecarboxylic acid derivatives with ethyl chloroformate, followed by hydrolysis to yield the desired product. Advances in catalytic methods have further refined these processes, enabling higher yields and improved purity levels. Such improvements are crucial for ensuring that subsequent applications in pharmaceutical research are conducted with minimal interference from impurities.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug design. 2-2-(ethoxycarbonyl)cyclopropylacetic acid exemplifies how structural innovation can lead to novel therapeutic entities. Its unique combination of functional groups has been explored in the development of potential treatments for neurological disorders, where precise molecular interactions are critical for efficacy. Additionally, its stability under various reaction conditions makes it a reliable intermediate for large-scale synthesis.

Recent advancements in green chemistry have also influenced the synthesis and application of compounds like 2-2-(ethoxycarbonyl)cyclopropylacetic acid. Researchers are increasingly adopting solvent-free reactions and catalytic systems to minimize environmental impact while maintaining high reaction efficiencies. These approaches align with broader efforts to develop sustainable methodologies in chemical manufacturing, ensuring that future drug development is both effective and environmentally responsible.

The versatility of 2-2-(ethoxycarbonyl)cyclopropylacetic acid extends beyond pharmaceutical applications. In agrochemical research, this compound has been investigated as a precursor for novel herbicides and fungicides. Its ability to undergo further functionalization allows chemists to tailor its properties for specific agricultural needs, contributing to the development of more effective crop protection strategies.

As computational power continues to grow, so does our ability to predict the behavior of complex molecules like 2-2-(ethoxycarbonyl)cyclopropylacetic acid. Machine learning models have been trained on large datasets containing biological activity data, enabling researchers to rapidly screen potential drug candidates. This high-throughput approach accelerates the discovery process by identifying promising leads much faster than traditional experimental methods alone.

The role of 2-2-(ethoxycarbonyl)cyclopropylacetic acid in material science is another emerging area of interest. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced mechanical properties. By incorporating this compound into polymer matrices, researchers aim to create materials that are both durable and lightweight, suitable for applications ranging from aerospace to automotive industries.

In conclusion, 2-2-(ethoxycarbonyl)cyclopropylacetic acid (CAS No. 1378834-99-1) represents a fascinating example of how structural innovation can drive advancements across multiple scientific disciplines. Its potential applications in pharmaceuticals, agrochemicals, and materials science underscore its significance as a versatile chemical entity. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly expand.